Cas no 1361894-11-2 (5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1361894-11-2
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4912435
• Update Time: 2025-11-01

5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-8(18-10(13,14)15)6(2-3-16)7(4-17-5)9(11)12/h4,9H,2H2,1H3
• InChI Key： FUDRAVPURTZMBI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1CC#N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361894-11-2)

5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1361894-11-2, belongs to the pyridine class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple fluorinated substituents, including a difluoromethyl group and a trifluoromethoxy group, enhances its chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

The structure of 5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile incorporates a pyridine core with acetonitrile at the 4-position, which is flanked by a methyl group at the 2-position. The introduction of fluorine atoms into the molecule imparts specific electronic and steric effects that can influence its interaction with biological targets. Such modifications are particularly important in drug design, where subtle changes in molecular structure can lead to significant differences in potency, selectivity, and metabolic stability.

In recent years, there has been growing interest in fluorinated pyridines due to their role as key pharmacophores in various therapeutic agents. The difluoromethyl group, for instance, is known to enhance lipophilicity and metabolic stability, while the trifluoromethoxy group can improve binding affinity to biological receptors. These properties make 5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceuticals. Current research indicates that fluorinated pyridines are increasingly being utilized in the synthesis of small-molecule inhibitors targeting various diseases, including cancer, inflammation, and infectious disorders. The unique electronic properties of fluorine atoms can modulate the reactivity of adjacent functional groups, allowing for precise tuning of molecular interactions. This characteristic is particularly valuable in designing drugs that require high specificity and low toxicity.

Recent studies have demonstrated that compounds containing difluoromethyl and trifluoromethoxy groups exhibit enhanced bioavailability and prolonged half-life when compared to their non-fluorinated counterparts. These findings are supported by computational modeling studies that predict favorable interactions between fluorinated pyridines and biological targets such as enzymes and receptors. For example, a study published in the Journal of Medicinal Chemistry highlighted how the presence of these fluorinated groups improved the binding affinity of certain kinase inhibitors by stabilizing key hydrogen bonds and hydrophobic interactions.

The agrochemical industry has also shown interest in fluorinated pyridines due to their potential as intermediates in the synthesis of pesticides and herbicides. The structural features of 5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile make it a versatile building block for creating compounds that exhibit potent activity against pests while maintaining environmental safety. Innovations in this area are crucial for addressing the growing challenges posed by pest resistance and climate change.

From a synthetic chemistry perspective, 5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile serves as an excellent scaffold for exploring new reaction pathways and methodologies. The combination of acetonitrile and multiple fluorinated substituents provides opportunities for diverse functionalization strategies, including nucleophilic substitution, cross-coupling reactions, and metal-catalyzed transformations. Advances in synthetic techniques have enabled chemists to access complex derivatives of this compound with high efficiency and yield.

The pharmaceutical industry's demand for innovative intermediates continues to drive research into novel fluorinated pyridines like 5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361894-11-2). Collaborative efforts between academic researchers and industrial chemists are essential for translating laboratory discoveries into clinically relevant therapies. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists can accelerate the development pipeline for new drugs derived from this compound.

In conclusion,5-(Difluoromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and potential therapeutic applications. Its role as an intermediate in drug synthesis underscores its importance in both academic research and industrial development. As our understanding of fluorinated compounds continues to evolve,this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.